Cas no 25022-02-0 (Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester)

Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester structure
25022-02-0 structure
Product Name:Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester
CAS No:25022-02-0
MF:C18H18O3
MW:282.333725452423
CID:253582
PubChem ID:12536552
Update Time:2025-04-19

Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester
    • ETHYL 3-OXO-4,4-DIPHENYLBUTANOATE
    • 2-Oxo-4,4-diphenyl-buttersaeure-aethylester
    • 3-Keto-4,4-diphenyl-butansaeureaethylester
    • 4,4-Diphenyl-acetessigsaeure-aethylester
    • 4,4-Diphenyl-acetessigsaeure-ethylester
    • 4,4-diphenyl-acetoacetic acid ethyl ester
    • AC-7804
    • Acetoaceticacid,4,4-diphenyl-,ethyl ester (8CI)
    • DTXSID40501682
    • Benzenebutanoic acid,b-oxo-g-phenyl-,ethyl ester
    • 25022-02-0
    • 6-HYDROXYMETHYL-PYRIDINE-2-CARBOXYLICACID
    • SCHEMBL6432556
    • AKOS010951850
    • Inchi: 1S/C18H18O3/c1-2-21-17(20)13-16(19)18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,18H,2,13H2,1H3
    • InChI Key: BGJHHKOHPAAEBI-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OCC)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 282.12600
  • Monoisotopic Mass: 282.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.117
  • Boiling Point: 381.9°C at 760 mmHg
  • Flash Point: 166°C
  • Refractive Index: 1.55
  • PSA: 43.37000
  • LogP: 3.34080

Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.